Cas no 1001413-11-1 (2-amino-1-{1H-pyrrolo2,3-bpyridin-3-yl}ethan-1-one)

2-amino-1-{1H-pyrrolo2,3-bpyridin-3-yl}ethan-1-one structure
1001413-11-1 structure
Product Name:2-amino-1-{1H-pyrrolo2,3-bpyridin-3-yl}ethan-1-one
CAS No:1001413-11-1
MF:C9H9N3O
MW:175.187261343002
CID:1095833
PubChem ID:59362642
Update Time:2024-07-27

2-amino-1-{1H-pyrrolo2,3-bpyridin-3-yl}ethan-1-one Chemical and Physical Properties

Names and Identifiers

    • 2-amino-1-(1H-pyrrolo[2,3-b]pyridin-3-yl)-Ethanone
    • 2-amino-1-{1H-pyrrolo2,3-bpyridin-3-yl}ethan-1-one
    • Ethanone, 2-amino-1-(1H-pyrrolo[2,3-b]pyridin-3-yl)-
    • Inchi: 1S/C9H9N3O/c10-4-8(13)7-5-12-9-6(7)2-1-3-11-9/h1-3,5H,4,10H2,(H,11,12)
    • InChI Key: FKJLYTXPRCTAMM-UHFFFAOYSA-N
    • SMILES: C(=O)(C1C2=CC=CN=C2NC=1)CN

Computed Properties

  • Exact Mass: 175.074562g/mol
  • Monoisotopic Mass: 175.074562g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 207
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 175.19g/mol
  • XLogP3: 0.1
  • Topological Polar Surface Area: 71.8Ų

2-amino-1-{1H-pyrrolo2,3-bpyridin-3-yl}ethan-1-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1835792-1g
2-amino-1-{1H-pyrrolo[2,3-b]pyridin-3-yl}ethan-1-one
1001413-11-1
1g
$1086.0 2023-09-19
Enamine
EN300-1835792-5g
2-amino-1-{1H-pyrrolo[2,3-b]pyridin-3-yl}ethan-1-one
1001413-11-1
5g
$3147.0 2023-09-19
Enamine
EN300-1835792-10g
2-amino-1-{1H-pyrrolo[2,3-b]pyridin-3-yl}ethan-1-one
1001413-11-1
10g
$4667.0 2023-09-19
Enamine
EN300-1835792-0.05g
2-amino-1-{1H-pyrrolo[2,3-b]pyridin-3-yl}ethan-1-one
1001413-11-1
0.05g
$912.0 2023-09-19
Enamine
EN300-1835792-0.1g
2-amino-1-{1H-pyrrolo[2,3-b]pyridin-3-yl}ethan-1-one
1001413-11-1
0.1g
$956.0 2023-09-19
Enamine
EN300-1835792-0.25g
2-amino-1-{1H-pyrrolo[2,3-b]pyridin-3-yl}ethan-1-one
1001413-11-1
0.25g
$999.0 2023-09-19
Enamine
EN300-1835792-0.5g
2-amino-1-{1H-pyrrolo[2,3-b]pyridin-3-yl}ethan-1-one
1001413-11-1
0.5g
$1043.0 2023-09-19
Enamine
EN300-1835792-1.0g
2-amino-1-{1H-pyrrolo[2,3-b]pyridin-3-yl}ethan-1-one
1001413-11-1
1g
$1086.0 2023-06-02
Enamine
EN300-1835792-2.5g
2-amino-1-{1H-pyrrolo[2,3-b]pyridin-3-yl}ethan-1-one
1001413-11-1
2.5g
$2127.0 2023-09-19
Enamine
EN300-1835792-5.0g
2-amino-1-{1H-pyrrolo[2,3-b]pyridin-3-yl}ethan-1-one
1001413-11-1
5g
$3147.0 2023-06-02
Recommended suppliers
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD